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Compound of Interest

Compound Name: 3-Isopropoxypropylamine

Cat. No.: B147148

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Isopropoxypropylamine (IPOPA), a primary aliphatic amine with the chemical formula
(CHs)2CHO(CH2)sNHz, is a versatile building block in organic synthesis. Its unique structure,
featuring a nucleophilic primary amine and a flexible isopropoxypropyl backbone, imparts a
range of reactivity that makes it a valuable intermediate in the synthesis of heterocyclic
compounds, as a potential corrosion inhibitor, and as a curing agent for epoxy resins. This
technical guide provides a comprehensive overview of the reactivity of 3-
isopropoxypropylamine, including detailed experimental protocols, quantitative data, and
visualizations of its chemical behavior.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-lIsopropoxypropylamine is
presented in Table 1. This data is essential for its safe handling and for the design of reaction
conditions.
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Property Value Reference
Molecular Formula CeH1sNO [1112]
Molecular Weight 117.19 g/mol [3]
Appearance Colorless to light yellow liquid [3]

Boiling Point 78-79 °C at 85 mmHg [3114]
Density 0.845 g/mL at 25 °C [31[4]
Refractive Index (n20/D) 1.4195 [3114]

Flash Point 42 °C (107.6 °F) [3]

Water Solubility Miscible [4]

pKa 9.82 + 0.10 (Predicted) [4]

Reactivity as a Primary Amine

The reactivity of 3-isopropoxypropylamine is primarily dictated by the lone pair of electrons
on the nitrogen atom of the primary amine group. This makes it a potent nucleophile, readily
participating in a variety of chemical transformations.

Nucleophilic Substitution and Condensation Reactions

As a primary amine, IPOPA undergoes typical nucleophilic substitution and condensation
reactions. These reactions are fundamental to its application in the synthesis of more complex
molecules.

3-Isopropoxypropylamine reacts with aldehydes and ketones to form an intermediate imine
(Schiff base), which can then be reduced to a secondary amine. This two-step process, often
carried out in one pot, is known as reductive amination and is a powerful tool for forming C-N
bonds.[5][6] A common reducing agent for this transformation is sodium cyanoborohydride
(NaBHsCN) or sodium triacetoxyborohydride (NaBH(OACc)s), which are mild enough to
selectively reduce the iminium ion in the presence of the carbonyl starting material.[5]

The general workflow for reductive amination is depicted below:
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and Carbonyl Compound (Acid Catalyst, e.g., Acetic Acid) (e.g., NaBH(OAc)s) (e.g., NaHCOs solution) (e.g., Column Chromatography) (Secondary Amine Product)

Iminium Ion Formation

CH20

\J

R-NH2 (IPOPA) +HY, - H0 =( CHo=N*HR | Iminium Ion) Nucleophilic Attack
|

4
| R'-C(=0)-CH2-CH2-NHR Mannich Base)
Enol Formation + Iminium lon |
Ketone | —Acid/Base Catalyst R-C(OH)=CH:

( R'-C(=0)-CH:s

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Reactivity of 3-Isopropoxypropylamine: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147148#reactivity-of-3-isopropoxypropylamine-as-a-
primary-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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